Cas no 169533-56-6 (Moxifloxacin Related Impurity 2)
Moxifloxacin Related Impurity 2 Chemical and Physical Properties
Names and Identifiers
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- CIS-OCTAHYDRO-1H-PYRROLO[3,4-B]PYRIDINE
- (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydro-1H-pyrrolo[3,4-b]pyridine
- (4aR,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine
- (4aS,7aR)-2,3,4,4a,5,6,7,7a-octahydro-1H-pyrrolo[3,4-b]pyridine
- Moxifloxacin Related Impurity 2
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- Inchi: 1S/C7H14N2/c1-2-6-4-8-5-7(6)9-3-1/h6-9H,1-5H2/t6-,7-/m0/s1
- InChI Key: KSCPLKVBWDOSAI-BQBZGAKWSA-N
- SMILES: N1CCC[C@]2(CNC[C@]12[H])[H]
Computed Properties
- Exact Mass: 126.115698455 g/mol
- Monoisotopic Mass: 126.115698455 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 24.1
- Molecular Weight: 126.20
Moxifloxacin Related Impurity 2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507770-1g |
(4aS,7aR)-Octahydro-1H-pyrrolo[3,4-b]pyridine |
169533-56-6 | 98% | 1g |
$2695 | 2023-01-01 | |
| TRC | D417260-10mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 10mg |
$345.00 | 2023-05-18 | ||
| TRC | D417260-25mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 25mg |
$758.00 | 2023-05-18 | ||
| TRC | D417260-50mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 50mg |
$1435.00 | 2023-05-18 | ||
| TRC | D417260-100mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 100mg |
$2738.00 | 2023-05-18 | ||
| Biosynth | UGA53356-5 mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 5mg |
$235.00 | 2023-01-02 | ||
| Biosynth | UGA53356-10 mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 10mg |
$376.00 | 2023-01-02 | ||
| Biosynth | UGA53356-25 mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 25mg |
$705.00 | 2023-01-02 | ||
| Biosynth | UGA53356-50 mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 50mg |
$1,128.00 | 2023-01-02 | ||
| Biosynth | UGA53356-100 mg |
(1R,6S)-2,8-Diazabicyclo[4.3.0]nonane |
169533-56-6 | 100MG |
$1,805.00 | 2023-01-02 |
Moxifloxacin Related Impurity 2 Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Moxifloxacin Related Impurity 2
Moxifloxacin Related Impurity 2 and CAS 169533-56-6: A Comprehensive Overview of Its Role in Pharmaceutical Research
Moxifloxacin Related Impurity 2, identified by the CAS 169533-56-6 registry number, is a critical compound in the field of pharmaceutical science. This related impurity has garnered significant attention due to its potential impact on drug development and quality control. Recent studies have highlighted its role in understanding metabolic pathways and its implications for drug safety profiles. The compound's structural similarity to moxifloxacin, a widely used fluoroquinolone antibiotic, makes it a focal point for researchers aiming to enhance drug efficacy and minimize adverse effects.
As of 2023, advancements in analytical techniques have enabled more precise detection and quantification of Moxifloxacin Related Impurity 2. High-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have become indispensable tools for identifying trace amounts of this related impurity in pharmaceutical formulations. These methods are crucial for ensuring compliance with regulatory standards set by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).
Research published in *Journal of Pharmaceutical and Biomedical Analysis* (2023) has demonstrated that Moxifloxacin Related Impurity 2 may serve as a biomarker for assessing the metabolic stability of moxifloxacin in vivo. This finding underscores the importance of monitoring such related impurities during the drug development lifecycle. The compound's presence in drug metabolites could influence pharmacokinetic parameters, such as bioavailability and half-life, thereby affecting therapeutic outcomes.
Furthermore, a 2023 study in *Drug Metabolism and Disposition* explored the role of Moxifloxacin Related Impurity 2 in the degradation pathways of fluoroquinolone antibiotics. The research revealed that environmental factors, such as pH and temperature, significantly impact the stability of this related impurity. These insights are vital for the formulation of stable pharmaceutical products and the prediction of drug behavior in different storage conditions.
The CAS 169533-56-6 registry number corresponds to a specific chemical entity that is structurally related to moxifloxacin. Its molecular formula and functional groups are critical for understanding its reactivity and interactions with biological systems. Structural analysis using nuclear magnetic resonance (NMR) spectroscopy has confirmed the presence of key functional groups, such as fluorine atoms and aromatic rings, which are characteristic of fluoroquinolone derivatives.
Recent advancements in synthetic chemistry have enabled the selective synthesis of Moxifloxacin Related Impurity 2 for use in preclinical studies. A 2023 report in *Organic & Biomolecular Chemistry* described a novel catalytic approach to produce this related impurity with high purity and yield. This breakthrough has facilitated its application in pharmacological research, where it serves as a model compound for studying drug metabolism and enzyme inhibition.
Another significant development is the integration of Moxifloxacin Related Impurity 2 into the design of prodrugs. A study published in *European Journal of Medicinal Chemistry* (2023) demonstrated that modifying the chemical structure of this related impurity could enhance its solubility and bioavailability. This approach offers a promising strategy for improving the therapeutic index of fluoroquinolone antibiotics.
Regulatory guidelines now emphasize the importance of characterizing related impurities like Moxifloxacin Related Impurity 2 during drug development. The ICH Q3A(R2) guideline, updated in 2023, provides detailed criteria for identifying and quantifying such related impurities in pharmaceutical products. Compliance with these guidelines ensures that drug safety profiles are thoroughly evaluated before market approval.
Environmental and toxicological studies have also focused on the fate of Moxifloxacin Related Impurity 2 in ecosystems. A 2023 study in *Environmental Science & Technology* investigated the persistence of this related impurity in aquatic environments. The findings suggest that it may accumulate in water bodies, raising concerns about its potential impact on aquatic life and human health.
Collaborative efforts between academia and industry have led to the development of advanced analytical platforms for detecting Moxifloxacin Related Impurity 2. These platforms combine machine learning algorithms with high-throughput screening techniques to predict the presence of related impurities in complex matrices. Such innovations are transforming the field of pharmaceutical quality control and ensuring the safety of drug products.
In conclusion, Moxifloxacin Related Impurity 2 and its CAS 169533-56-6 designation represent a critical area of research in pharmaceutical science. The compound's role in drug metabolism, formulation stability, and environmental impact underscores the need for continued investigation. As analytical techniques and synthetic strategies evolve, the understanding of this related impurity will further contribute to the development of safer and more effective therapeutic agents.
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